1-ethyl-3-((4-fluorophenyl)sulfonyl)-2-imino-1H-dipyrido[1,2-a:2',3'-d]pyrimidin-5(2H)-one
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Description
1-ethyl-3-((4-fluorophenyl)sulfonyl)-2-imino-1H-dipyrido[1,2-a:2',3'-d]pyrimidin-5(2H)-one is a useful research compound. Its molecular formula is C19H15FN4O3S and its molecular weight is 398.41. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antimicrobial Applications
Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds : Research into novel heterocyclic compounds containing a sulfonamido moiety has shown promising results for use as antibacterial agents. A variety of derivatives were synthesized and tested for their antibacterial activity, with several compounds demonstrating high effectiveness against bacterial strains (Azab, Youssef, & El-Bordany, 2013).
Synthesis and Antimicrobial Evaluation of Novel Pyrazolopyrimidines : A study on the synthesis of novel pyrazolo[1,5-a]pyrimidine ring systems incorporated with mono- and diphenylsulfonyl groups revealed that derivatives containing one sulfone group were more effective against bacteria and fungi than those containing two sulfone groups, exceeding the activity of reference drugs (Alsaedi, Farghaly, & Shaaban, 2019).
Antiproliferative Applications
Synthesis and In Vitro Antiproliferative Activity : Derivatives of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one were synthesized and evaluated for their antiproliferative effect against human cancer cell lines. Compounds from this series exhibited significant activity, with some demonstrating potential as anticancer agents and warranting further investigation (Mallesha et al., 2012).
Fluorescent Molecular Probes
Synthesis, Properties, and Hepatic Metabolism of Fluorodipyrrinones : The study on the synthesis of highly fluorescent fluorodipyrrinones derivatives for use as cholephilic fluorescence and 19F MRI imaging agents showcases the application of such compounds in medical imaging, particularly for probing liver and biliary metabolism (Boiadjiev et al., 2006).
Fluorescent Molecular Probes II : A study focused on the synthesis of new fluorescent solvatochromic dyes for use as ultrasensitive fluorescent molecular probes. These dyes are valuable for studying various biological events and processes due to their strong solvent-dependent fluorescence and the ability to undergo intramolecular charge transfer (Diwu et al., 1997).
Properties
IUPAC Name |
7-ethyl-5-(4-fluorophenyl)sulfonyl-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN4O3S/c1-2-23-17(21)15(28(26,27)13-8-6-12(20)7-9-13)11-14-18(23)22-16-5-3-4-10-24(16)19(14)25/h3-11,21H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCPNGYVYKDMCAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC=C(C=C3)F)C(=O)N4C=CC=CC4=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.